Cas no 1782597-66-3 (3-(3-methyloxetan-3-yl)propanoic acid)

• Product Name: 3-(3-methyloxetan-3-yl)propanoic acid
• CAS No: 1782597-66-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD28652537
• CID: 5220625
• PubChem ID: 68652115
• Update Time: 2025-11-02

3-(3-methyloxetan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanepropanoic acid, 3-methyl-
• 3-(3-methyloxetan-3-yl)propanoic acid

• MDL： MFCD28652537
• Inchi： 1S/C7H12O3/c1-7(4-10-5-7)3-2-6(8)9/h2-5H2,1H3,(H,8,9)
• InChI Key： TVVLWTSZPIGADL-UHFFFAOYSA-N
• SMILES： O1CC(C)(CCC(O)=O)C1

Additional information on 3-(3-methyloxetan-3-yl)propanoic acid

Comprehensive Guide to 3-(3-methyloxetan-3-yl)propanoic acid (CAS No. 1782597-66-3): Properties, Applications, and Market Insights

3-(3-methyloxetan-3-yl)propanoic acid (CAS No. 1782597-66-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a unique oxetane ring structure, is increasingly being explored for its potential in drug discovery and material science. With the growing demand for novel chemical entities in biomedical applications, understanding this molecule's properties and uses is essential for researchers and industry professionals.

The molecular structure of 3-(3-methyloxetan-3-yl)propanoic acid combines a propanoic acid backbone with a 3-methyloxetane substituent, offering distinct reactivity and stability. This hybrid structure makes it valuable for synthesizing bioactive molecules, particularly in developing small-molecule therapeutics. Recent studies highlight its role as a building block in creating compounds with enhanced metabolic stability—a critical factor in modern drug design.

One of the most compelling applications of 3-(3-methyloxetan-3-yl)propanoic acid lies in medicinal chemistry. Researchers are investigating its incorporation into proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The compound's oxetane moiety improves pharmacokinetic properties, addressing common challenges like rapid clearance in vivo. This aligns with the pharmaceutical industry's focus on next-generation therapeutics and precision medicine approaches.

Beyond pharmaceuticals, 3-(3-methyloxetan-3-yl)propanoic acid shows promise in material science. Its rigid oxetane ring contributes to the thermal stability of polymers, making it attractive for developing high-performance coatings and adhesives. As industries seek sustainable alternatives to traditional materials, this compound's potential in green chemistry applications is being actively explored.

The synthesis of 3-(3-methyloxetan-3-yl)propanoic acid typically involves ring-opening reactions of oxetane derivatives, followed by careful carboxylic acid functionalization. Recent advancements in flow chemistry have improved the efficiency of its production, addressing scalability challenges. These innovations are particularly relevant given the current emphasis on process intensification and continuous manufacturing in the chemical sector.

Market trends indicate rising demand for 3-(3-methyloxetan-3-yl)propanoic acid, driven by its versatility in drug discovery platforms. Pharmaceutical companies are increasingly licensing oxetane-containing compounds for oncology and neurology pipelines. Additionally, the compound's IP potential makes it attractive for patent-protected formulations, a key consideration in competitive therapeutic areas.

From a regulatory perspective, 3-(3-methyloxetan-3-yl)propanoic acid is classified as a research chemical, with handling requiring standard laboratory precautions. Its non-hazardous nature under normal conditions facilitates broader adoption in academic and industrial settings. This safety profile is crucial for compliance with evolving chemical regulations and ESG (Environmental, Social, and Governance) standards.

Future research directions for 3-(3-methyloxetan-3-yl)propanoic acid include exploring its catalytic applications and potential in bioconjugation chemistry. The compound's ability to serve as a versatile linker in biopharmaceuticals is particularly exciting, coinciding with the growth of antibody-drug conjugates (ADCs) and other targeted delivery systems.

For researchers seeking high-purity 3-(3-methyloxetan-3-yl)propanoic acid, several specialty chemical suppliers offer the compound with comprehensive analytical documentation. The availability of custom synthesis services further supports its integration into diverse R&D projects, from early-stage discovery to process development.

In conclusion, 3-(3-methyloxetan-3-yl)propanoic acid (CAS No. 1782597-66-3) represents an important chemical intermediate with multifaceted applications. Its unique structural features and growing relevance in cutting-edge research make it a compound worth watching in both academic and industrial contexts. As innovation in life sciences and advanced materials continues to accelerate, this molecule is poised to play an increasingly significant role across multiple scientific disciplines.